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Physical Properties & Solubility Data

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Sophoflavescenol
Cat. No.: S003881

The table below summarizes the key physicochemical and solubility data for Sophoflavescenol, which is

critical for planning experimental work.

Property Value / Condition Details

Molecular Formula C21H2006 -

Molecular Weight 368.38 g/mol -

CAS Number 216450-65-6 -

Melting Point 273-275 °C [1] [2] [3]

Appearance Yellow powder [4]

Density 1.359 + 0.06 g/cm3 [1] [3]

Solubility in DMSO  ~25 mg/mL (~67.86 mM) Requires sonication and warming to 60°C [5]
[2]

Aqueous 2.7 x1073g/L (25 °C); [1][3]

Solubility Insoluble

Biological Activity & Experimental Protocols
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Sophoflavescenol is a multi-target inhibitor. The table below lists its half-maximal inhibitory concentration

(ICs0) values against various enzymes, providing a clear overview of its potency [5] [1] [2].

Target Enzyme ICs0 Value Description

PDE5S 0.013 pM Primary target; mixed-type inhibitor (Ki = 0.005 uM) [5] [1]
RLAR 0.30 uM Rat lens aldose reductase [5] [1]

HRAR 0.17 pM Human recombinant aldose reductase [5] [1]

AGE 17.89 pg/mL Advanced glycation end-products [5] [1]

BACE1 10.98 uM Beta-secretase 1 [5] [1]

AChE 8.37 uM Acetylcholinesterase [5] [1]

BChE 8.21 uM Butyrylcholinesterase [5] [1]

BACEL1 Inhibition Assay Protocol

This protocol is useful for evaluating Sophoflavescenol's potential in Alzheimer's disease research [5].

¢ Principle: The assay measures the inhibition of BACE1-mediated proteolysis of a fluorescent
substrate (Rh-EVNLDAEFK-Quencher). Cleavage releases a fluorescent donor (Rh-EVNL), the
intensity of which is inversely related to inhibitor activity.

e Procedure:

o Reaction Mixture: Combine 10 pL of assay buffer (50 mM sodium acetate, pH 4.5), 10 pL of
BACE1 (1.0 U/mL), 10 pL of the substrate (750 nM), and 10 pL of the test sample (e.g.,
Sophoflavescenol in 10% DMSO).

o Incubation: Incubate the mixture for 60 minutes at 25°C in the dark.

o Measurement: Measure fluorescence at an excitation of 530-545 nm and an emission of 570-
590 nm.

o Calculation: Calculate percent inhibition using the formula: % Inhibition = [1 - (Seo -
Se)/(Cse - Co)] x 100 where S and C represent the fluorescence of the sample and
control after 60 minutes (60) and initially (0), respectively.

o ICso Determination: The ICso value is determined from a log-dose inhibition curve.
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Multi-Target Inhibitory Profile

The following diagram illustrates the multi-target inhibitory profile of Sophoflavescenol and its potential

therapeutic implications, particularly for neurodegenerative and metabolic disorders.
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Practical Formulation Guidance

For in vitro studies, prepare a stock solution in DMSO at a concentration of 25 mg/mL with sonication and

warming to 60°C to ensure full dissolution [5] [2].

For in vivo administration, one reported formulation is as follows [2]:

e Formulation: 2.5 mg/mL Sophoflavescenol in a vehicle of 10% DMSO + 40% PEG300 + 5%
Tween-80 + 45% saline.

e Preparation Sequence: Add co-solvents sequentially in the order listed (DMSO stock - PEG300 -
Tween-80 — saline), mixing well after each addition, to form a clear solution. Saline is prepared by
dissolving 0.9 g of sodium chloride in 200 mL of ddHz20.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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